Cas no 104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester)

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester structure
104961-49-1 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
CAS No:104961-49-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.450044393539
CID:1148327

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
    • 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
    • InChIKey: OCPJHUVDEUNYDD-UHFFFAOYSA-N
    • Inchi: 1S/C20H21NO4S/c1-13(2)26(23)19-16-12-15(24-3)10-11-17(16)21(18(19)20(22)25-4)14-8-6-5-7-9-14/h5-13H,1-4H3
    • SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)=O)=C1C(OC)=O

Computed Properties

  • Exact Mass: 371.11923

Experimental Properties

  • PSA: 57.53
  • Boiling Point: 512.1±42.0 °C(Predicted)
  • Melting Point: 103-104 °C
  • Density: 1.25±0.1 g/cm3(Predicted)

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Related Literature

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